Cas no 2228682-73-1 (3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene)

• Product Name: 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene
• CAS No: 2228682-73-1
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6042691
• PubChem ID: 165624478
• Update Time: 2025-06-22

3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene
• EN300-1767554
• 2228682-73-1

• Inchi： 1S/C10H13NO2S/c12-11(13)6-5-8-7-14-10-4-2-1-3-9(8)10/h7H,1-6H2
• InChI Key： WTVPMMDXZUAPGR-UHFFFAOYSA-N
• SMILES： S1C=C(CC[N+](=O)[O-])C2=C1CCCC2

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.1Ų

Additional information on 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene

3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228682-73-1): An Emerging Compound in Medicinal Chemistry

3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228682-73-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene is characterized by a benzothiophene core fused with a tetrahydrofuran ring and a nitroethyl substituent. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. Recent studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene has also been investigated for its potential as an anti-cancer agent. Research conducted by a team at the University of California has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

The neuroprotective effects of 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene have also been explored in preclinical studies. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene have been studied to evaluate its suitability for therapeutic use. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile. However, further research is needed to optimize its formulation and delivery methods for clinical applications.

In conclusion, 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene (CAS No. 2228682-73-1) represents a promising candidate for the development of new therapeutic agents due to its diverse biological activities. Ongoing research aims to elucidate the full potential of this compound and explore its applications in various disease conditions. As the field of medicinal chemistry continues to advance, compounds like 3-(2-nitroethyl)-4,5,6,7-tetrahydro-1-benzothiophene are likely to play a crucial role in the discovery and development of novel drugs.